Cas no 2138095-63-1 (4-(aminomethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride)

• Product Name: 4-(aminomethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride
• CAS No: 2138095-63-1
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• CID: 6388802
• PubChem ID: 132353954
• Update Time: 2025-05-22

4-(aminomethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride
• 2(1H)-Quinolinone, 4-(aminomethyl)-3,4-dihydro-, hydrochloride (1:1)
• EN300-1166922
• 4-(Aminomethyl)-3,4-dihydro-1H-quinolin-2-one;hydrochloride
• 2138095-63-1

• Inchi： 1S/C10H12N2O.ClH/c11-6-7-5-10(13)12-9-4-2-1-3-8(7)9;/h1-4,7H,5-6,11H2,(H,12,13);1H
• InChI Key： PWYUVWJQYYQYRX-UHFFFAOYSA-N
• SMILES： C(C1CC(=O)NC2=CC=CC=C12)N.Cl

Computed Properties

• Exact Mass: 212.0716407g/mol
• Monoisotopic Mass: 212.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-(aminomethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride

Comprehensive Overview of 4-(aminomethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride (CAS No. 2138095-63-1)

4-(aminomethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride (CAS No. 2138095-63-1) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities. The presence of an aminomethyl group and a hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for tetrahydroquinoline derivatives has surged due to their potential applications in treating neurological disorders and inflammatory conditions. Researchers are particularly interested in the 4-(aminomethyl)-1,2,3,4-tetrahydroquinolin-2-one scaffold because of its ability to modulate key biological pathways. The hydrochloride salt form further improves its bioavailability, a critical factor in preclinical studies. This compound is often explored in the context of central nervous system (CNS) drug development, a hot topic in modern pharmacology.

The synthesis of 4-(aminomethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride involves multi-step organic reactions, including reductive amination and cyclization. Its CAS No. 2138095-63-1 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. The compound's molecular structure has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), ensuring high purity and consistency for research purposes.

One of the most frequently asked questions about this compound is its role in neuroprotective therapies. Studies suggest that 4-(aminomethyl)-1,2,3,4-tetrahydroquinolin-2-one derivatives may inhibit enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. This aligns with the growing public interest in brain health and cognitive enhancement, topics that dominate health-related searches online. Additionally, its potential anti-inflammatory properties make it a candidate for autoimmune disease research, another area of high interest.

From a commercial perspective, CAS No. 2138095-63-1 is supplied by specialized chemical manufacturers who adhere to stringent quality control standards. Researchers prioritize suppliers that provide detailed certificates of analysis (CoA) and material safety data sheets (MSDS), ensuring safe handling and reproducibility. The compound's stability under various storage conditions is also a key consideration, as it affects long-term usability in laboratories.

In summary, 4-(aminomethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride (CAS No. 2138095-63-1) represents a promising candidate for advancing medicinal chemistry. Its unique structural features and potential therapeutic applications make it a subject of ongoing research. As the scientific community continues to explore its mechanisms of action, this compound may pave the way for innovative treatments in neurology and immunology, addressing some of the most pressing health challenges of our time.